Cas no 2227771-87-9 ((3R)-1-amino-5-cyclopentylpentan-3-ol)

• Product Name: (3R)-1-amino-5-cyclopentylpentan-3-ol
• CAS No: 2227771-87-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6118888
• PubChem ID: 165709997
• Update Time: 2025-06-07

(3R)-1-amino-5-cyclopentylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-1-amino-5-cyclopentylpentan-3-ol
• EN300-1819606
• 2227771-87-9

• Inchi： 1S/C10H21NO/c11-8-7-10(12)6-5-9-3-1-2-4-9/h9-10,12H,1-8,11H2/t10-/m1/s1
• InChI Key： NETCIWONCGZYFP-SNVBAGLBSA-N
• SMILES： O[C@@H](CCN)CCC1CCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on (3R)-1-amino-5-cyclopentylpentan-3-ol

Chemical Profile of (3R)-1-amino-5-cyclopentylpentan-3-ol (CAS No. 2227771-87-9)

(3R)-1-amino-5-cyclopentylpentan-3-ol (CAS No. 2227771-87-9) is a chiral organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural framework and potential biological activities. This compound, characterized by a cyclopentyl substituent attached to a pentanediol backbone with an amino group at the 1-position, represents an intriguing scaffold for the development of novel therapeutic agents.

The stereochemistry of this molecule, specifically the (3R) configuration, is critical as it influences the molecule's interactions with biological targets. Chiral centers are often pivotal in determining the efficacy and selectivity of drug candidates, making (3R)-1-amino-5-cyclopentylpentan-3-ol a promising candidate for further exploration in medicinal chemistry. The presence of both an amino group and a secondary alcohol provides multiple functional handles for chemical modification, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a growing interest in the development of enantioselective synthetic methodologies for chiral amines and alcohols. The synthesis of (3R)-1-amino-5-cyclopentylpentan-3-ol has been achieved through various approaches, including asymmetric reduction, catalytic hydrogenation, and biocatalytic methods. These advancements in synthetic chemistry have not only improved the efficiency of producing this compound but also reduced costs, making it more accessible for research and development purposes.

Biologically, (3R)-1-amino-5-cyclopentylpentan-3-ol has shown potential as a precursor or intermediate in the synthesis of bioactive molecules. Its structural motif is reminiscent of natural products and pharmacophores found in various drug classes. For instance, the cyclopentyl group is commonly observed in compounds with neurological and cardiovascular effects, while the amino alcohol moiety is frequently associated with metabolic and inflammatory pathways. These characteristics make (3R)-1-amino-5-cyclopentylpentan-3-ol a valuable building block for drug discovery programs targeting neurological disorders, metabolic diseases, and other therapeutic areas.

Recent studies have highlighted the importance of stereochemistry in modulating biological activity. The (3R) configuration of (3R)-1-amino-5-cyclopentylpentan-3-ol may confer specific interactions with biological targets compared to its enantiomer or racemic mixture. This has led to investigations into its potential as a chiral probe or lead compound for further derivatization. Researchers have explored its reactivity towards various functional groups, including acylation, alkylation, and oxidation, to generate libraries of analogs for high-throughput screening.

The pharmaceutical industry has increasingly adopted green chemistry principles to improve synthetic processes while minimizing environmental impact. The synthesis of (3R)-1-amino-5-cyclopentylpentan-3-ol has been optimized using sustainable methodologies, such as solvent-free reactions and biocatalysis. These approaches align with global efforts to promote eco-friendly drug development and ensure that future generations have access to safe and effective medications.

Moreover, computational chemistry has played a pivotal role in understanding the structure-property relationships of (3R)-1-amino-5-cyclopentylpentan-3-ol. Molecular modeling studies have provided insights into its binding modes with potential targets, helping researchers design more effective derivatives. These computational tools have accelerated the drug discovery process by predicting physicochemical properties and optimizing molecular structures before experimental validation.

The versatility of (3R)-1-amino-5-cyclopentylpentan-3-ol as a synthetic intermediate has also been demonstrated in multi-step syntheses leading to complex molecules. Its incorporation into larger scaffolds has resulted in compounds with enhanced pharmacological profiles. This underscores its significance as a key intermediate in medicinal chemistry pipelines and highlights its potential for future drug development initiatives.

In conclusion, (3R)-1-amino-5-cyclopentylpentan-3-ol (CAS No. 2227771-87-9) is a structurally unique and biologically relevant compound with significant implications for pharmaceutical research. Its chiral configuration, functional diversity, and synthetic accessibility make it an attractive candidate for further exploration in drug discovery. As advancements continue in synthetic methodologies and computational biology, compounds like (3R)-1-amino-5-cyclopentylpentan-3-ol are poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.